Cas no 1261983-17-8 ([1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy-)

[1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- is a biphenyl derivative featuring both cyano and acetyl functional groups, along with a hydroxyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in coupling reactions and as a precursor for heterocyclic frameworks. The presence of electron-withdrawing (cyano, acetyl) and electron-donating (hydroxyl) groups enhances its utility in fine-tuning electronic properties for applications in material science or medicinal chemistry. Its structural features allow for further functionalization, making it a valuable intermediate in the development of advanced organic compounds. High purity and well-defined characterization ensure reproducibility in research applications.
[1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- structure
1261983-17-8 structure
Product Name:[1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy-
CAS No:1261983-17-8
MF:C15H11NO2
MW:237.253343820572
MDL:MFCD18314280
CID:2767512
Update Time:2025-11-01

[1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy-
    • MDL: MFCD18314280
    • Inchi: 1S/C15H11NO2/c1-10(17)11-2-4-12(5-3-11)13-6-7-14(9-16)15(18)8-13/h2-8,18H,1H3
    • InChI Key: YBOLTYXYHWLJTH-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(C(C)=O)C=C2)=CC=C(C#N)C(O)=C1

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Additional information on [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy-

Comprehensive Overview of [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- (CAS No. 1261983-17-8)

[1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- is a specialized organic compound with a unique molecular structure that combines a biphenyl backbone with functional groups such as carbonitrile, acetyl, and hydroxy moieties. This compound, identified by its CAS No. 1261983-17-8, has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. Its structural complexity and versatility make it a subject of interest for researchers exploring small molecule therapeutics and functional materials.

The compound's biphenyl core is a well-studied scaffold in medicinal chemistry, often associated with bioactive molecules and pharmaceutical intermediates. The addition of the 4'-acetyl-3-hydroxy substituents introduces polar and reactive sites, which can enhance its binding affinity to biological targets or improve its solubility in various solvents. This makes [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- a promising candidate for further exploration in drug discovery and chemical synthesis.

In recent years, the demand for high-purity organic compounds like [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role as a building block for heterocyclic compounds, which are widely used in the development of antiviral agents and anticancer drugs. Its carbonitrile group, for instance, is a key feature in many kinase inhibitors, a hot topic in targeted cancer therapy.

Another area of interest is the compound's applicability in material science. The biphenyl structure is known for its rigidity and thermal stability, making it suitable for designing high-performance polymers and liquid crystals. The presence of the hydroxy and acetyl groups further allows for chemical modifications, enabling the creation of customized materials with tailored properties. This aligns with the growing trend of sustainable materials and eco-friendly manufacturing processes.

From a synthetic perspective, [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- poses interesting challenges and opportunities for organic chemists. Its synthesis often involves cross-coupling reactions and selective functionalization, techniques that are central to modern synthetic methodology. The compound's CAS No. 1261983-17-8 serves as a unique identifier in chemical databases, facilitating its tracking and study in academic and industrial settings.

Given the increasing focus on AI-driven drug discovery and computational chemistry, [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- is also being investigated for its molecular docking potential. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the identification of novel therapeutic candidates. This approach is particularly relevant in the context of rare diseases and personalized medicine, where traditional drug development methods may fall short.

In conclusion, [1,1'-Biphenyl]-4-carbonitrile, 4'-acetyl-3-hydroxy- (CAS No. 1261983-17-8) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and functional groups make it a valuable subject for ongoing research, particularly in areas like drug design, sustainable materials, and computational chemistry. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.

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